1-[(4-methoxyphenyl)sulfonyl]-4-(1-methyl-3-phenylpropyl)piperazine oxalate

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-4-(4-phenylbutan-2-yl)piperazine;oxalic acid
• InChI: InChI=1S/C21H28N2O3S.C2H2O4/c1-18(8-9-19-6-4-3-5-7-19)22-14-16-23(17-15-22)27(24,25)21-12-10-20(26-2)11-13-21;3-1(4)2(5)6/h3-7,10-13,18H,8-9,14-17H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: SBHILOZMJXMZPH-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H30N2O7S
• Molecular Weight: 478.6 g/mol

Description

1-[(4-methoxyphenyl)sulfonyl]-4-(1-methyl-3-phenylpropyl)piperazine oxalate, also known as MSPPO, is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound belongs to the class of piperazine derivatives and has shown promising results in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-[(4-methoxyphenyl)sulfonyl]-4-(1-methyl-3-phenylpropyl)piperazine oxalate is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin and noradrenaline systems. It has been shown to inhibit the reuptake of these neurotransmitters, leading to an increase in their availability in the synaptic cleft.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including serotonin, noradrenaline, and dopamine. Additionally, it has been found to reduce the levels of inflammatory cytokines, such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-methoxyphenyl)sulfonyl]-4-(1-methyl-3-phenylpropyl)piperazine oxalate is its high potency and selectivity. It has been found to be highly effective in small doses, making it a valuable tool for laboratory experiments. However, one of the limitations of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 1-[(4-methoxyphenyl)sulfonyl]-4-(1-methyl-3-phenylpropyl)piperazine oxalate. One area of interest is its potential use in the treatment of various psychiatric disorders, such as depression and anxiety. Additionally, there is ongoing research on its potential use in the treatment of pain and inflammation. Finally, there is interest in exploring the potential use of this compound as a tool for studying the role of neurotransmitters in the brain.

Scientific Research Applications

1-[(4-methoxyphenyl)sulfonyl]-4-(1-methyl-3-phenylpropyl)piperazine oxalate has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have significant anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been found to be effective in the treatment of depression, anxiety, and other psychiatric disorders.